Cas no 1867162-06-8 (6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside)

• Product Name: 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside
• CAS No: 1867162-06-8
• MF: C₁₆H₁₇ClO₈
• MW: 372.754384756088
• CID: 5719835
• Update Time: 2025-05-20

6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside
• 2H-1-Benzopyran-2-one, 6-chloro-7-(β-D-galactopyranosyloxy)-4-methyl-

• Inchi： 1S/C16H17ClO8/c1-6-2-12(19)23-9-4-10(8(17)3-7(6)9)24-16-15(22)14(21)13(20)11(5-18)25-16/h2-4,11,13-16,18,20-22H,5H2,1H3/t11-,13+,14+,15-,16-/m1/s1
• InChI Key： KAEQSTOOTHDRCX-DZQJYWQESA-N
• SMILES： C1(=O)OC2=CC(O[C@@H]3O[C@H](CO)[C@H](O)[C@H](O)[C@H]3O)=C(Cl)C=C2C(C)=C1

Experimental Properties

• Density: 1.592±0.06 g/cm3(Predicted)
• Boiling Point: 652.2±55.0 °C(Predicted)
• pka: 12?+-.0.70(Predicted)

Additional information on 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside

Introduction to 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside (CAS No. 1867162-06-8)

6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside, identified by the CAS number 1867162-06-8, is a specialized glycoside derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, featuring a methylumbelliferyl moiety linked to a β-D-Galactopyranoside backbone, exhibits unique properties that make it invaluable for various applications, particularly in the study of carbohydrate recognition and as a tool in glycoscience.

The structural configuration of 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside imparts distinct chemical and biological characteristics. The presence of the chloro substituent at the 6-position enhances its reactivity, allowing for further functionalization and modification. This reactivity is particularly useful in synthetic chemistry, where it can be employed to develop more complex carbohydrate-based molecules. Additionally, the methylumbelliferyl group serves as a fluorescent label, making this compound an excellent choice for spectroscopic studies and high-throughput screening assays.

In recent years, there has been a growing interest in glycosylation processes and their implications in drug design and disease mechanisms. 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside has emerged as a critical tool in these studies due to its ability to interact with lectins and other carbohydrate-binding proteins. Researchers have leveraged this compound to investigate the role of glycosylation in cellular signaling, immune responses, and pathogenesis. For instance, studies have demonstrated its utility in probing the binding specificity of galectins, a family of lectins involved in various physiological and pathological processes.

The fluorescence properties of methylumbelliferyl derivatives have made them indispensable in biochemical assays. When bound to carbohydrate-binding proteins, the emission of fluorescence can be monitored, providing real-time insights into binding events. This has been particularly useful in developing assays for high-throughput screening of compounds that modulate glycosylation processes. Furthermore, the sensitivity of these fluorescence-based assays allows for the detection of low-abundance targets, making them suitable for applications in clinical diagnostics.

Advances in synthetic methodologies have enabled the efficient production of 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside, making it more accessible for research applications. The synthesis typically involves glycosylation reactions between 4-methylumbelliferyl chloride and β-D-galactopyranoside derivatives under controlled conditions. These reactions can be optimized to yield high-purity products suitable for sensitive biological assays. The availability of this compound has facilitated numerous studies aimed at elucidating the structure-activity relationships of glycosidic bonds and their role in biological systems.

One notable application of 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside is in the study of bacterial infections. Certain pathogens utilize glycosylation patterns on host cells to establish infections. By using this compound as a probe, researchers can investigate how bacterial lectins interact with host carbohydrates. Such studies have provided insights into potential therapeutic targets for combating infections by disrupting pathogen-carbohydrate interactions.

The compound also finds utility in developmental biology research. Glycosylation patterns play a crucial role during embryonic development, influencing cell adhesion, migration, and differentiation. 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside has been used to label carbohydrates on developing tissues, allowing researchers to visualize and quantify changes in glycosylation during development. These studies have contributed to our understanding of how aberrant glycosylation contributes to developmental disorders.

In conclusion, 6-Chloro-4-methylumbelliferyl β-D-Galactopyranoside (CAS No. 1867162-06-8) is a versatile tool with broad applications in biochemical research and pharmaceutical development. Its unique structural features and fluorescence properties make it an invaluable asset for studying carbohydrate recognition, glycosylation processes, and their implications in health and disease. As research continues to uncover the complexities of carbohydrate-mediated interactions, compounds like this will remain essential in advancing our understanding of biological systems.